Cas no 1807046-04-3 (Ethyl 2-bromo-3-cyanopyridine-6-acetate)

• Product Name: Ethyl 2-bromo-3-cyanopyridine-6-acetate
• CAS No: 1807046-04-3
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 4900488
• Update Time: 2025-06-08

Ethyl 2-bromo-3-cyanopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-cyanopyridine-6-acetate

• Inchi： 1S/C10H9BrN2O2/c1-2-15-9(14)5-8-4-3-7(6-12)10(11)13-8/h3-4H,2,5H2,1H3
• InChI Key： BKTPCNBKTUHORX-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(CC(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-bromo-3-cyanopyridine-6-acetate

Comprehensive Overview of Ethyl 2-bromo-3-cyanopyridine-6-acetate (CAS No. 1807046-04-3)

Ethyl 2-bromo-3-cyanopyridine-6-acetate (CAS No. 1807046-04-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent and a cyano group, makes it a valuable intermediate in the synthesis of heterocyclic compounds. Researchers frequently employ this compound in the development of novel drug candidates and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

The growing demand for high-purity intermediates like Ethyl 2-bromo-3-cyanopyridine-6-acetate reflects the industry's focus on green chemistry and atom-efficient synthesis. Recent studies highlight its role in catalyzed cross-coupling reactions, a hot topic in organic synthesis optimization. This compound's reactivity profile enables the construction of complex nitrogen-containing scaffolds, which are pivotal in designing biologically active molecules with improved efficacy and safety profiles.

Analytical characterization of CAS 1807046-04-3 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, addressing the pharmaceutical industry's emphasis on quality by design (QbD). The compound's crystalline properties and solubility parameters are frequently investigated to optimize formulation development, particularly for targeted drug delivery systems—a trending research area in nanomedicine.

In material science applications, 2-bromo-3-cyanopyridine derivatives demonstrate potential in creating functionalized polymers for optoelectronic devices. This aligns with the surge in demand for organic semiconductors used in flexible displays and energy storage solutions. The compound's electron-withdrawing groups contribute to tuning charge transport properties, making it relevant for next-generation electronic materials research.

Storage and handling recommendations for Ethyl 2-bromo-3-cyanopyridine-6-acetate emphasize moisture-sensitive conditions and inert atmosphere protection, reflecting best practices in chemical inventory management. These protocols ensure the compound's stability while addressing the growing industry focus on laboratory safety standards and chemical compatibility considerations.

Recent patent literature reveals innovative applications of pyridine-based acetates in bioconjugation techniques and proteolysis-targeting chimeras (PROTACs)—cutting-edge approaches in drug discovery. The compound's versatile reactivity positions it as a key building block for developing degrader technologies, one of the most searched topics in modern medicinal chemistry forums.

Environmental fate studies of cyanopyridine derivatives have gained attention due to increased regulatory focus on persistent organic pollutants. Research indicates that 1807046-04-3 demonstrates favorable biodegradation profiles compared to traditional halogenated compounds, making it a subject of interest in eco-friendly chemical design discussions.

The global market for fine chemical intermediates like Ethyl 2-bromo-3-cyanopyridine-6-acetate is projected to grow significantly, driven by expanding contract research organizations and generic pharmaceutical development. Quality specifications typically require ≥98% purity, with strict control of process-related impurities—a critical factor in regulatory submissions for new chemical entities.